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Compound of Interest

Compound Name: Hdac6-IN-17

Cat. No.: B12386898 Get Quote

Hdac6-IN-17 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Hdac6-
IN-17, a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6).

Frequently Asked Questions (FAQs)
Q1: What is Hdac6-IN-17 and what is its primary mechanism of action?

Hdac6-IN-17 is a potent inhibitor of HDAC6, a unique, primarily cytoplasmic, class IIb histone

deacetylase.[1][2] Unlike other HDACs that primarily target histone proteins in the nucleus,

HDAC6 has a broader range of substrates, including non-histone proteins like α-tubulin and the

molecular chaperone Hsp90.[3][4][5] By inhibiting the deacetylase activity of HDAC6, Hdac6-
IN-17 leads to the hyperacetylation of these substrates, which can impact various cellular

processes such as cell motility, protein quality control, and signaling pathways.[3][4][6]

Q2: What are the key signaling pathways affected by Hdac6-IN-17?

The primary signaling pathways affected by Hdac6-IN-17 are those regulated by the

acetylation status of its main substrates:

α-tubulin and Microtubule Dynamics: HDAC6 deacetylates α-tubulin. Inhibition by Hdac6-IN-
17 leads to an accumulation of acetylated α-tubulin, which is associated with increased
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microtubule stability. This can affect intracellular transport, cell migration, and cell division.[3]

Hsp90 Chaperone Activity: HDAC6 also deacetylates the heat shock protein 90 (Hsp90).[5]

Inhibition of HDAC6 can lead to Hsp90 hyperacetylation, which may alter its chaperone

function, affecting the stability and activity of numerous client proteins involved in cell growth

and survival.[5][7]

NF-κB Signaling: HDAC6 can influence the NF-κB signaling pathway, a critical regulator of

inflammation and cell survival.

Below is a diagram illustrating the core signaling pathway influenced by Hdac6-IN-17.
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Hdac6-IN-17 Mechanism of Action
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Western Blot Workflow for Acetylated α-tubulin
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HDAC6 Enzymatic Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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